2-Allyl-5-methylthiophene
Overview
Description
2-Allyl-5-methylthiophene is a useful research compound. Its molecular formula is C8H10S and its molecular weight is 138.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Pharmaceuticals and Agrochemicals : 2-Chloro-5-methylthiophene, closely related to 2-Allyl-5-methylthiophene, is used as an intermediate in the synthesis of pharmaceuticals and agrochemicals. A low-cost and efficient route for its preparation has been reported, highlighting its relevance in industrial chemistry (Zhang-Qi Yang, 2010).
Molecular Structure Analysis : The molecular structure of 2-methylthiophene has been determined through gas electron diffraction and microwave spectroscopic data, providing insights into its chemical properties and potential applications (M. Tanabe et al., 1995).
Selective Substitution Reactions : Lithiation of 3-methylthiophene, which is structurally similar to 2-Allyl-5-methylthiophene, is highly selective at the 5-position. This property is utilized in the synthesis of various thiophene derivatives, demonstrating the chemical versatility of these compounds (Keith Smith & M. Barratt, 2007).
Unexpected Iodination Product Identification : The study of iodination of 2-methylthiophene led to the discovery of an unexpected triiodo derivative, which highlights the complex reactions thiophenes can undergo and their potential in synthetic chemistry (Dinesh G. Patel et al., 2019).
Stereochemistry in Allylation Reactions : Research on the stereochemistry of allylation reactions involving cyclic α-sulfinyl radicals, which are related to 2-Allyl-5-methylthiophene, provides insights into the control of stereochemical outcomes in organic synthesis (P. Renaud et al., 1994).
Lithiumiodine Exchange Mechanism : The study of lithiumiodine exchange in iodothiophene, related to 2-Allyl-5-methylthiophene, offers understanding of reaction mechanisms important for the development of new synthetic methods (H. Reich & W. L. Whipple, 2005).
properties
IUPAC Name |
2-methyl-5-prop-2-enylthiophene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10S/c1-3-4-8-6-5-7(2)9-8/h3,5-6H,1,4H2,2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QFNLJQZPCWTEOE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)CC=C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
138.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Allyl-5-methylthiophene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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